molecular formula C14H17NO4S B2555428 N-(1-(furan-3-yl)propan-2-yl)-2-methoxybenzenesulfonamide CAS No. 1795302-18-9

N-(1-(furan-3-yl)propan-2-yl)-2-methoxybenzenesulfonamide

Cat. No. B2555428
CAS RN: 1795302-18-9
M. Wt: 295.35
InChI Key: KGGDFKNBLWJSOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-(furan-3-yl)propan-2-yl)-2-methoxybenzenesulfonamide, also known as FPL-64176, is a selective inhibitor of the enzyme carbonic anhydrase IX (CA IX). This enzyme is overexpressed in a variety of cancers, making it an attractive target for cancer therapy.

Scientific Research Applications

  • Diuretic Medication (Furosemide) Therapeutic Index: Furosemide has a high therapeutic index, making it effective and safe for clinical use.
  • Anti-Tubercular Agents

    • Researchers have designed and synthesized novel derivatives of N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide. These compounds were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. Although not directly related to furosemide, this highlights the importance of benzamide derivatives in drug discovery .

    Furan Platform Chemicals (FPCs)

    • FPCs have applications beyond fuels and plastics. They can be used to create a wide range of compounds, contributing to the shift toward bio-based materials .

    Chiral Furan Synthesis

    • Researchers explore various methods for chiral furan synthesis, aiming to harness their unique properties .

    Biorefineries and Green Chemistry

    • By integrating FPCs into biorefinery processes, we can create sustainable and eco-friendly alternatives for chemical production .

    Large-Scale Manufacture Challenges

    • Understanding these challenges helps advance the practical applications of furan-based compounds .

properties

IUPAC Name

N-[1-(furan-3-yl)propan-2-yl]-2-methoxybenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17NO4S/c1-11(9-12-7-8-19-10-12)15-20(16,17)14-6-4-3-5-13(14)18-2/h3-8,10-11,15H,9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KGGDFKNBLWJSOR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CC1=COC=C1)NS(=O)(=O)C2=CC=CC=C2OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

295.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-(furan-3-yl)propan-2-yl)-2-methoxybenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.